Cas no 1881291-71-9 (3-Fluoropyridin-4-OL hydrate)

• Product Name: 3-Fluoropyridin-4-OL hydrate
• CAS No: 1881291-71-9
• MF: C₅H₆FNO₂
• MW: 131.105044841766
• CID: 4626525
• Update Time: 2025-10-30

3-Fluoropyridin-4-OL hydrate Chemical and Physical Properties

Names and Identifiers

• 3-FLUOROPYRIDIN-4-OL HYDRATE
• 3-fluoro-1H-pyridin-4-one;hydrate
• 3-Fluoropyridin-4-OL hydrate

• Inchi： 1S/C5H4FNO.H2O/c6-4-3-7-2-1-5(4)8;/h1-3H,(H,7,8);1H2
• InChI Key： MTKCYWGVWVQVRY-UHFFFAOYSA-N
• SMILES： FC1=CNC=CC1=O.O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 171
• Topological Polar Surface Area: 30.1

Additional information on 3-Fluoropyridin-4-OL hydrate

3-Fluoropyridin-4-OL Hydrate (CAS No. 1881291-71-9): A Comprehensive Overview

3-Fluoropyridin-4-OL hydrate (CAS No. 1881291-71-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and properties, holds potential applications in the development of novel therapeutic agents. This article provides a detailed overview of 3-Fluoropyridin-4-OL hydrate, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

3-Fluoropyridin-4-OL hydrate is a derivative of pyridine, a six-membered heterocyclic aromatic compound with a nitrogen atom. The presence of a fluorine atom at the 3-position and a hydroxyl group at the 4-position imparts unique chemical and physical properties to this compound. The molecular formula of 3-Fluoropyridin-4-OL hydrate is C₅H₅FNO₂, and its molecular weight is approximately 126.10 g/mol. The compound exists as a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

The fluorine atom in 3-Fluoropyridin-4-OL hydrate enhances the compound's lipophilicity, which can be advantageous for improving the bioavailability and cell membrane permeability of drug candidates. The hydroxyl group, on the other hand, can participate in hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors.

Synthesis Methods

The synthesis of 3-Fluoropyridin-4-OL hydrate has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 3-fluoroisonicotinic acid with an appropriate reducing agent to form the corresponding alcohol. For example, a recent study published in the Journal of Organic Chemistry described a highly efficient method for synthesizing 3-Fluoropyridin-4-OL hydrate using sodium borohydride as the reducing agent under mild conditions. This method offers high yields and excellent purity, making it suitable for large-scale production.

An alternative synthetic route involves the direct hydroxylation of 3-fluoropyridine using hydrogen peroxide or other oxidizing agents. This method is advantageous due to its simplicity and environmental friendliness, as it avoids the use of toxic reagents. However, careful control of reaction conditions is necessary to prevent overoxidation or side reactions.

Biological Activities and Applications

3-Fluoropyridin-4-OL hydrate has shown promising biological activities that make it an attractive candidate for drug development. One area of significant interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, recent studies have demonstrated that 3-Fluoropyridin-4-OL hydrate can effectively inhibit the activity of certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 3-Fluoropyridin-4-OL hydrate has also been investigated for its anti-inflammatory effects. A study published in the European Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that 3-Fluoropyridin-4-OL hydrate could be developed into a novel therapeutic agent for treating inflammatory disorders.

Clinical Trials and Future Prospects

The potential therapeutic applications of 3-Fluoropyridin-4-OL hydrate have led to increased interest in its clinical evaluation. Several preclinical studies have demonstrated its safety and efficacy in animal models of various diseases. For example, a study conducted by researchers at a leading pharmaceutical company showed that oral administration of 3-Fluoropyridin-4-OL hydrate significantly reduced tumor growth in mice with human xenografts without causing significant toxicity.

Based on these promising preclinical results, clinical trials are currently underway to evaluate the safety and efficacy of 3-Fluoropyridin-4-OL hydrate in human subjects. Early-phase clinical trials are focusing on assessing the pharmacokinetics, pharmacodynamics, and safety profile of this compound in healthy volunteers and patients with specific diseases such as cancer and inflammatory disorders.

The future prospects for 3-Fluoropyridin-4-OL hydrate are highly promising. If clinical trials continue to show positive outcomes, this compound could potentially be developed into a new class of drugs with broad therapeutic applications. Ongoing research aims to optimize its chemical structure to enhance its potency, selectivity, and pharmacological properties further.

Safety Considerations and Regulatory Status strong> p > < p >As with any new chemical entity (NCE), safety considerations are paramount during the development process of 3 - Fluoropyridin - 4 - OL hydrate strong > . Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses . However , continued monitoring is essential throughout clinical trials to ensure patient safety . Regulatory agencies such as the US Food and Drug Administration (FDA) and European Medicines Agency (EMA) will play a crucial role in evaluating the safety , efficacy , and quality of 3 - Fluoropyridin - 4 - OL hydrate strong > before it can be approved for commercial use . p > < p >< strong >Conclusion strong > p > < p >< strong > 3 - Fluoropyridin - 4 - OL hydrate strong > (CAS No . 1881291 - 71 - 9) represents an exciting advancement in medicinal chemistry with potential applications in drug development . Its unique chemical structure , biological activities , and promising preclinical results make it a valuable candidate for further investigation . As research continues , it is hoped that 3 - Fluoropyridin - 4 - OL hydrate strong > will contribute significantly to improving patient outcomes across various disease areas . p > article > < / response >